Cas no 260441-10-9 (4-(pyrimidin-2-yl)butanal)

• Product Name: 4-(pyrimidin-2-yl)butanal
• CAS No: 260441-10-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD18816659
• CID: 247292
• PubChem ID: 11528368
• Update Time: 2025-04-19

4-(pyrimidin-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinebutanal
• 4-(2-pyrimidyl)butyraldehyde
• 4-pyrimidin-2-ylbutanal
• 4-(pyrimidin-2-yl)butanal
• SCHEMBL4087934
• 4-(2-pyrimidinyl)butan-1-al
• EN300-261910
• SSTUITSVIFKUBE-UHFFFAOYSA-N
• DTXSID30468058
• 4-(2-pyrimidinyl)-butanal
• 260441-10-9

• MDL： MFCD18816659
• Inchi： 1S/C8H10N2O/c11-7-2-1-4-8-9-5-3-6-10-8/h3,5-7H,1-2,4H2
• InChI Key： SSTUITSVIFKUBE-UHFFFAOYSA-N
• SMILES： O=CCCCC1N=CC=CN=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives